Cas no 14168-65-1 (1,6-Anhydro-b-D-mannopyranose)

1,6-Anhydro-β-D-mannopyranose is a cyclic monosaccharide derivative formed through the intramolecular dehydration of D-mannose. This compound is structurally characterized by a 1,6-anhydro bridge, which confers enhanced stability and rigidity compared to its linear counterpart. It serves as a valuable intermediate in carbohydrate chemistry, particularly in the synthesis of glycosides, oligosaccharides, and other mannose-based derivatives. Its constrained ring structure makes it useful for studying stereochemical and conformational properties in polysaccharide research. Additionally, it finds applications in the development of chiral auxiliaries and as a precursor for bioactive molecules. The compound's well-defined structure and reactivity make it a reliable building block for synthetic and mechanistic studies.
1,6-Anhydro-b-D-mannopyranose structure
1,6-Anhydro-b-D-mannopyranose structure
Product Name:1,6-Anhydro-b-D-mannopyranose
CAS No:14168-65-1
MF:C6H10O5
MW:162.140602588654
MDL:MFCD00069698
CID:230141
PubChem ID:10374739
Update Time:2025-05-27

1,6-Anhydro-b-D-mannopyranose Chemical and Physical Properties

Names and Identifiers

    • 1,6-Anhydro-β-D-mannopyranose
    • 1,6-ANHYDRO-BETA-D-MANNOPYRANOSE
    • Mannosan
    • NSC 226600
    • D-Mannosan
    • Levomannosan
    • 1,6-Anhydromannose
    • 1,6-Anhydro-D-mannose
    • 1,6-Anhydro--D-mannopyranose
    • Anhydro-beta-D-mannopyranose
    • 1,6-ANHYDRO-B-D-MANNOPYRANOSE
    • 1,6-Anhydro-2-D-mannopyranose
    • 1,6-Anhydro- beta -D-mannopyranose
    • (1R,2S,3S,4S,5R)-6,8-DIOXABICYCLO[3.2.1]OCTANE-2,3,4-TRIOL
    • 1,6-Anhydro-?-D-mannopyranose
    • PD017341
    • b-D-Mannopyranose,1,6-anhydro-
    • AKOS030241504
    • DTXSID101016516
    • SCHEMBL1130046
    • beta-D-Mannopyranose, 1,6-anhydro-
    • (1R*,2S*,3S*,4S*,5R*)-6,8-Dioxa-bicyclo[3.2.1]octane-2,3,4-triol
    • 14168-65-1
    • BS-21452
    • TWNIBLMWSKIRAT-RWOPYEJCSA-N
    • 1,6-Anhydro-b-D-mannopyranose
    • MDL： MFCD00069698
    • Inchi： 1S/C6H10O5/c7-3-2-1-10-6(11-2)5(9)4(3)8/h2-9H,1H2/t2-,3-,4+,5+,6-/m1/s1
    • InChI Key： TWNIBLMWSKIRAT-RWOPYEJCSA-N
    • SMILES： O1[C@@H]2[C@H]([C@H]([C@@H]([C@H]1CO2)O)O)O

Computed Properties

  • Exact Mass: 162.05300
  • Monoisotopic Mass: 162.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 79.2Ų

Experimental Properties

  • Melting Point: 182-184
  • Solubility: DMSO (Slightly), Methanol (Slightly), Water (Slightly)
  • PSA: 79.15000
  • LogP: -2.17580

1,6-Anhydro-b-D-mannopyranose Security Information

1,6-Anhydro-b-D-mannopyranose Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,6-Anhydro-b-D-mannopyranose Pricemore >>

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